Cas no 4468-52-4 (2-Propanone-1-d (9CI))
2-Propanone-1-d (9CI) structure
Product Name:2-Propanone-1-d (9CI)
2-Propanone-1-d (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone-1-d (9CI)
- 1-deuteriopropan-2-one
- ACETONE
- deuteroacetone
- 4468-52-4
- (1-~2~H_1_)Propan-2-one
- Acetone-d
- 2-Propanone-1-d
- DTXSID40963266
-
- Inchi: 1S/C3H6O/c1-3(2)4/h1-2H3/i1D
- InChI Key: CSCPPACGZOOCGX-MICDWDOJSA-N
- SMILES: O=C(C)C[2H]
Computed Properties
- Exact Mass: 59.048141557g/mol
- Monoisotopic Mass: 59.048141557g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 26.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- pka: 19.3(at 25℃)
- Relative Polarity: 0.355
2-Propanone-1-d (9CI) Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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